Pyrimido(1,2-a)purin-10(3H)-one, 3-(2-deoxy-beta-D-erythro-pentofuranosyl)-4,6,7,8-tetrahydro-8-hydroxy-6-methyl-, (6S,8S)-
Catalog No.
S9105901
CAS No.
85405-01-2
M.F
C14H19N5O5
M. Wt
337.33 g/mol
Availability
Inquiry
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CAS Number
85405-01-2
Product Name
Pyrimido(1,2-a)purin-10(3H)-one, 3-(2-deoxy-beta-D-erythro-pentofuranosyl)-4,6,7,8-tetrahydro-8-hydroxy-6-methyl-, (6S,8S)-
IUPAC Name
(6S,8S)-8-hydroxy-3-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-methyl-5,6,7,8-tetrahydropyrimido[1,2-a]purin-10-one
Molecular Formula
C14H19N5O5
Molecular Weight
337.33 g/mol
InChI
InChI=1S/C14H19N5O5/c1-6-2-9(22)19-13(23)11-12(17-14(19)16-6)18(5-15-11)10-3-7(21)8(4-20)24-10/h5-10,20-22H,2-4H2,1H3,(H,16,17)/t6-,7-,8+,9-,10-/m0/s1
InChI Key
DKBDYPZFCQIHPX-CIQUZCHMSA-N
Canonical SMILES
CC1CC(N2C(=O)C3=C(N=C2N1)N(C=N3)C4CC(C(O4)CO)O)O
Isomeric SMILES
C[C@H]1C[C@@H](N2C(=O)C3=C(N=C2N1)N(C=N3)[C@@H]4C[C@@H]([C@H](O4)CO)O)O
XLogP3
-1.1
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
4
Exact Mass
337.13861872 g/mol
Monoisotopic Mass
337.13861872 g/mol
Heavy Atom Count
24
Dates
Modify: 2024-06-24
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